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Compound of Interest

Compound Name: Sulfabrom

Cat. No.: B1682643

For Immediate Implementation: This document provides essential safety and logistical
information for the handling and disposal of Sulfabrom (Sulfabromomethazine). Adherence to
these procedures is critical for ensuring personnel safety and maintaining a secure laboratory

environment.

Sulfabrom is a long-acting sulfonamide antibacterial agent. While a valuable tool in research,
particularly in veterinary medicine studies, it necessitates careful handling due to its potential
hazards. This guide will serve as your preferred resource for detailed operational and
emergency protocols.

Essential Safety Information at a Glance

A thorough understanding of the properties of Sulfabrom is the first step toward safe handling.
The following table summarizes key quantitative data for this compound.
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Property Value

CAS Number 116-45-0

Molecular Formula C12H13BrN4O2S

Molecular Weight 357.23 g/mol

Appearance Beige to cream-colored solid powder
Melting Point 197 - 200 °C (386.6 - 392 °F)
Solubility Soluble in alkaline solutions

Powder: -20°C for 3 years, 4°C for 2 years. In

Storage Temperature solvent: -80°C for 6 months, -20°C for 1 month.

[1]

Personal Protective Equipment (PPE): Your First
Line of Defense

The consistent and correct use of Personal Protective Equipment is non-negotiable when
handling Sulfabrom. The following PPE is mandatory to prevent skin and eye contact.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[2]

e Skin Protection:

o Gloves: Wear appropriate protective gloves to prevent skin exposure.[2] While the specific
glove material is not detailed in the available safety data sheets, chemically resistant
gloves such as nitrile rubber are a standard and prudent choice for handling powdered
chemicals.

o Lab Coat/Protective Clothing: A lab coat or other protective clothing should be worn to
prevent skin exposure.[2]
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o Respiratory Protection: Under normal conditions of use, respiratory protection is not
required.[2] However, if handling large quantities or if dust generation is likely, a NIOSH-
approved respirator may be necessary.

Operational Plan: Step-by-Step Guidance for Safe
Handling

Follow these detailed procedures for the routine handling of Sulfabrom to minimize the risk of
exposure and contamination.

1. Receiving and Storage:

» Upon receipt, visually inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated area, protected from light.[2]

» Follow the specific storage temperature guidelines based on whether it is in powder or
solvent form.[1]

2. Preparation of Solutions:

e Work in a designated area, such as a chemical fume hood, to minimize inhalation risk,
especially when handling the powder.

o Before handling, ensure all necessary PPE is correctly worn.

o Use a spatula to carefully weigh the required amount of Sulfabrom powder. Avoid creating
dust.

o Slowly add the powder to the solvent, stirring gently to dissolve.

3. Waste Disposal:

» All waste materials containing Sulfabrom, including empty containers, contaminated PPE,
and solutions, must be disposed of as chemical waste.

» Dispose of contents and container to an approved waste disposal plant.[3]

e Do not mix Sulfabrom waste with other waste streams.[3]

» Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Response Plan: Immediate Actions for
Unforeseen Events
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In the event of an emergency, rapid and correct response is crucial.
1. Spill Procedures:
o Small Spills (Powder):

o Evacuate the immediate area.

o Wear appropriate PPE, including respiratory protection if dust is present.

o Gently cover the spill with an absorbent material, such as vermiculite or sand, to prevent
dust from becoming airborne.

o Carefully sweep the material into a designated chemical waste container.

e Clean the spill area with a suitable decontamination solution (e.g., a mild detergent and
water), and wipe dry.

o Large Spills:

o Evacuate the laboratory and alert others in the vicinity.

» Contact your institution's emergency response team or local hazardous materials
responders.

e Prevent entry to the affected area.

2. Exposure Response:
» Skin Contact:

o Immediately wash the affected area with soap and plenty of water while removing any
contaminated clothing.[4]
o Seek medical attention if irritation persists.

e Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15 minutes, also under the
eyelids.[4]

o Seek immediate medical attention.

¢ Inhalation:

¢ Move the individual to fresh air.[4]
« If breathing is difficult, provide oxygen.
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Seek medical attention.[4]

Ingestion:

Clean the mouth with water.[4]
Do not induce vomiting.
Seek immediate medical attention.[4]

Workflow for Safe Handling and Emergency
Response

The following diagram illustrates the logical flow of procedures for safely handling Sulfabrom
and responding to emergencies.
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Sulfabrom: Safe Handling and Emergency Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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